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Compound of Interest

Compound Name: Phenoxyacetonitrile

Cat. No.: B046853

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of phenoxyacetonitrile, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The information is intended for researchers, scientists, and
professionals in the drug development field.

Phenoxyacetonitrile: Key Safety and Physical Data

A thorough understanding of the chemical and physical properties of phenoxyacetonitrile is
fundamental to its safe management. The following table summarizes key data for
phenoxyacetonitrile.
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Property Value Citations
CAS Number 3598-14-9 [1]
Molecular Formula C8H7NO [1]
Molecular Weight 133.15 g/mol [1]

Clear, colorless to almost
Appearance o [1]
colorless liquid

Boiling Point 235-238 °C [1]
Density 1.09 g/mL at 25 °C [1]
Flash Point >110 °C (>230 °F) [1]

H302: Harmful if
swallowedH312: Harmful in

GHS Hazard Statements ] ] [1]
contact with skinH332: Harmful

if inhaled

Detailed Disposal Protocol for Phenoxyacetonitrile

This protocol outlines the necessary steps for the safe disposal of phenoxyacetonitrile waste.
These procedures must be conducted in accordance with all applicable federal, state, and local
regulations.

Personal Protective Equipment (PPE) and Safety
Precautions

o Engineering Controls: Always handle phenoxyacetonitrile in a well-ventilated area,
preferably within a certified chemical fume hood.[2][3] Ensure that safety showers and
eyewash stations are readily accessible.

o Required PPE: Before handling, all personnel must be equipped with the following personal
protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.[2]
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o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[4]
o Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator.[4]

Waste Segregation and Collection

o Waste Identification: All waste containing phenoxyacetonitrile must be classified and
handled as hazardous chemical waste.[5]

o Segregation: Do not mix phenoxyacetonitrile waste with other waste streams. It is
particularly important to keep it separate from incompatible materials such as strong acids,
strong bases, and strong oxidizing agents.[6] This waste should be collected as a non-
halogenated organic waste.

o Collection Container: Use a designated, leak-proof, and clearly labeled waste container.[5]
The container must be compatible with phenoxyacetonitrile. The container should be kept
closed except when adding waste.[2]

Labeling and Storage

o Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"
the full chemical name "Phenoxyacetonitrile,” and a clear indication of the associated
hazards (e.g., "Harmful,” "Toxic").[5]

» Storage: Store the sealed waste container in a designated satellite accumulation area.[5]
The storage location must be a cool, dry, and well-ventilated place, away from direct sunlight
and sources of ignition.[2]

Disposal Procedure

o Professional Disposal: The disposal of phenoxyacetonitrile must be managed through an
approved and licensed hazardous waste disposal company.[2] Do not attempt to dispose of
this chemical down the drain or in the regular trash.[2]
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e Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and
local environmental regulations. A hazardous waste manifest should be used to track the
waste from its point of generation to its final disposal facility.

Spill and Emergency Procedures

e In Case of a Spill:
o Evacuate all non-essential personnel from the immediate area.
o Ensure the area is well-ventilated.[2]

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth).

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[2][3]

o Clean the spill area thoroughly.
e First Aid:

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[2][4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2]

Phenoxyacetonitrile Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of phenoxyacetonitrile.

Generation of
Phenoxyacetonitrile Waste

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
Non-Halogenated Organic

Is the waste container
properly labeled?

Label Container:
'Hazardous Waste'
'Phenoxyacetonitrile’

Store in a cool, dry,
well-ventilated area

Arrange for pickup by
licensed hazardous waste
disposal company

Complete Hazardous
Waste Manifest
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Caption: Phenoxyacetonitrile Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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